Cas no 94133-61-6 (1,3-Dioxolane-2-aceticacid, 2-(bromomethyl)-, ethyl ester)

• Product Name: 1,3-Dioxolane-2-aceticacid, 2-(bromomethyl)-, ethyl ester
• CAS No: 94133-61-6
• MF: C₈H₁₃BrO₄
• MW: 253.090422391891
• CID: 811261
• PubChem ID: 594521
• Update Time: 2025-04-19

1,3-Dioxolane-2-aceticacid, 2-(bromomethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-aceticacid, 2-(bromomethyl)-, ethyl ester
• ethyl 2-(bromomethyl)-1,3-dioxolane-2-acetate
• ethyl 2-[2-(bromomethyl)-1,3-dioxolan-2-yl]acetate
• (2-Bromomethyl-[1,3]dioxolan-2-yl)-acetic acid, ethyl ester
• WDFFBKCRZJATND-UHFFFAOYSA-N
• NS00040097
• Ethyl [2-(bromomethyl)-1,3-dioxolan-2-yl]acetate #
• 1,3-Dioxolane-2-acetic acid, 2-(bromomethyl)-, ethyl ester
• DTXSID10240672
• 94133-61-6
• EINECS 302-722-4

• Inchi： 1S/C8H13BrO4/c1-2-11-7(10)5-8(6-9)12-3-4-13-8/h2-6H2,1H3
• InChI Key： WDFFBKCRZJATND-UHFFFAOYSA-N
• SMILES： BrCC1(CC(=O)OCC)OCCO1

Computed Properties

• Exact Mass: 251.99972g/mol
• Monoisotopic Mass: 251.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.8Ų